Cas no 827018-78-0 (Glycine, L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-α-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-α-aspartylglycylglycyl-L-prolylglycyl-L-arginylglycyl- (9CI))

Glycine, L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-α-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-α-aspartylglycylglycyl-L-prolylglycyl-L-arginylglycyl- (9CI) structure

827018-78-0 structure

Product Name:Glycine, L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-α-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-α-aspartylglycylglycyl-L-prolylglycyl-L-arginylglycyl- (9CI)

CAS No:827018-78-0

MF:C₇₅H₁₁₇N₂₇O₂₅

MW:

CID:686703

Update Time:2023-03-28

Chemical and Physical Properties
Related Products

Glycine, L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-α-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-α-aspartylglycylglycyl-L-prolylglycyl-L-arginylglycyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- Glycine,L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-a-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-a-aspartylglycylglycyl-L-prolylglycyl-L-arginylglycyl-
- Glycine,L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-a-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-a-aspartylglycy
- Glycine, L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-α-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-α-aspartylglycylglycyl-L-prolylglycyl-L-arginylglycyl- (9CI)

Glycine, L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-α-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-α-aspartylglycylglycyl-L-prolylglycyl-L-arginylglycyl- (9CI) Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

827018-78-0 (Glycine, L-prolyl-L-histidyl-L-seryl-L-alanyl-L-glutaminyl-L-α-glutamyl-L-histidyl-L-prolyl-L-leucyl-L-lysyl-L-α-aspartylglycylglycyl-L-prolylglycyl-L-arginylglycyl- (9CI)) Related Products

Recommended suppliers

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.